Cas no 1597285-26-1 (2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide)
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidineethanesulfonamide, β-oxo-
- 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide
-
- MDL: MFCD28149746
- Inchi: 1S/C7H14N2O3S/c8-13(11,12)6-7(10)9-4-2-1-3-5-9/h1-6H2,(H2,8,11,12)
- InChI Key: FDQSKNKZCJLAPK-UHFFFAOYSA-N
- SMILES: C(N1CCCCC1)(=O)CS(=O)(=O)N
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01021239-1g |
2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95% | 1g |
¥4403.0 | 2023-04-10 | |
| Enamine | EN300-286949-0.05g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-286949-0.1g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-286949-0.25g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-286949-0.5g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-286949-1.0g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-286949-2.5g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-286949-5.0g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 | |
| Enamine | EN300-286949-10.0g |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95.0% | 10.0g |
$3315.0 | 2025-03-19 | |
| Ambeed | A1087374-1g |
2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonamide |
1597285-26-1 | 95% | 1g |
$641.0 | 2024-04-23 |
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide
Introduction to 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide (CAS No. 1597285-26-1)
2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1597285-26-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a piperidine moiety linked to a sulfonamide group, which is a common pharmacophore in drug design, particularly for modulating enzyme inhibition and receptor binding.
The molecular structure of 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide consists of a central sulfonamide bridge (-SO₂NH₂) connected to a piperidine ring and an ethylidene group. This configuration imparts specific electronic and steric properties that make it a versatile scaffold for further chemical modifications. The presence of the piperidine ring enhances solubility and metabolic stability, while the sulfonamide group contributes to hydrogen bonding capabilities, crucial for interactions with biological targets.
In recent years, sulfonamide derivatives have been extensively studied for their therapeutic potential across various disease domains, including oncology, neurology, and infectious diseases. The structural motif of 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide aligns well with this trend, as it combines the favorable pharmacokinetic properties of piperidine derivatives with the bioactivity-enhancing effects of sulfonamides. Preliminary in vitro studies have suggested that this compound exhibits inhibitory activity against certain kinases and transcription factors, making it a promising candidate for further development.
One of the most compelling aspects of 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide is its potential as a lead compound for drug discovery. The piperidine scaffold is well-documented for its role in enhancing oral bioavailability and reducing metabolic clearance, while the sulfonamide group can be tailored to interact with specific biological targets. Researchers have leveraged these properties to design analogs with improved efficacy and selectivity. For instance, modifications at the sulfonamide nitrogen or the piperidine ring have yielded derivatives with enhanced binding affinity to protein targets involved in cancer progression.
The synthesis of 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide involves multi-step organic transformations, including condensation reactions, cyclization, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yields. These synthetic advances are critical for producing sufficient quantities of the compound for preclinical testing and optimization.
Recent advancements in computational chemistry have further accelerated the development of 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide derivatives. Molecular docking simulations and quantum mechanical calculations have been used to predict binding interactions with target proteins, guiding rational design modifications. These computational approaches complement experimental efforts by providing insights into structural optimization and ligand-receptor dynamics.
In clinical research settings, 2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide has been investigated for its potential role in modulating inflammatory pathways. Studies indicate that sulfonamide derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. By targeting these pathways, compounds like 2-oxo-2-(piperidin-1-ylenesulfonamido)-ethylamine may offer therapeutic benefits in conditions characterized by excessive inflammation.
The pharmacological profile of 1597285_26_1 also suggests applications in central nervous system (CNS) disorders. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological conditions. Early studies have explored its potential as an antagonist at certain neurotransmitter receptors, which could lead to novel treatments for disorders such as epilepsy or neurodegenerative diseases.
From an industrial perspective, the production and commercialization of 1597285_26_1 require robust quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify structural integrity and quantify impurities. These stringent quality standards are essential for meeting regulatory requirements and ensuring patient safety.
The future prospects of 1597285_26_1 in pharmaceutical development remain promising. Ongoing research aims to elucidate its mechanism of action through detailed biochemical assays and animal models. Additionally, efforts are underway to identify optimal dosing regimens and formulation strategies for clinical translation. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to drive innovation in this area.
In conclusion, 1597285_26_1 represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of a piperidine moiety with a sulfonamide group positions it as a valuable scaffold for drug discovery efforts targeting various diseases. As research progresses, 1597285_26_1 is poised to contribute substantially to the development of novel therapeutics that address unmet medical needs.
1597285-26-1 (2-oxo-2-(piperidin-1-yl)ethane-1-sulfonamide) Related Products
- 1593396-26-9(N-Ethyl-N-methyl-2-sulfamoylacetamide)
- 1600902-28-0(2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamide)
- 1274147-36-2(1-Acetylpiperidine-3-sulfonamide)
- 1598534-47-4(1-oxo-1-(pyrrolidin-1-yl)propane-2-sulfonamide)
- 1592296-29-1(2-(4-methylpiperazin-1-yl)-2-oxoethane-1-sulfonamide)
- 1594748-41-0(1-oxo-1-(piperidin-1-yl)propane-2-sulfonamide)
- 1597134-73-0(1-(azepan-1-yl)-1-oxopropane-2-sulfonamide)
- 85344-47-4(2-(2,5-dioxopyrrolidin-1-yl)ethane-1-sulfonamide)
- 1593468-27-9(N,N-dimethyl-2-sulfamoylacetamide)
- 1593771-60-8(2-(azepan-1-yl)-2-oxoethane-1-sulfonamide)